Cas no 112947-60-1 (1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene)
112947-60-1 structure
Product Name:1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene
CAS No:112947-60-1
MF:C22H10Cl16
MW:841.562791347504
CID:2609820
PubChem ID:71336895
Update Time:2025-04-21
1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene Chemical and Physical Properties
Names and Identifiers
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- 1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene
- 112947-60-1
- DTXSID30764663
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- Inchi: 1S/C22H10Cl16/c23-15(24)7-3-1-4-6(2-5(3)9(17(27)28)13(21(35)36)11(7)19(31)32)10(18(29)30)14(22(37)38)12(20(33)34)8(4)16(25)26/h1-2,15-22H
- InChI Key: LIDFSJWNUZOPLN-UHFFFAOYSA-N
- SMILES: ClC(C1C(C(Cl)Cl)=C(C(Cl)Cl)C(C(Cl)Cl)=C2C=C3C(C(Cl)Cl)=C(C(Cl)Cl)C(C(Cl)Cl)=C(C(Cl)Cl)C3=CC2=1)Cl
Computed Properties
- Exact Mass: 841.568093Da
- Monoisotopic Mass: 833.579893Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 38
- Rotatable Bond Count: 8
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.3
- Topological Polar Surface Area: 0Ų
1,2,3,4,5,6,7,8-octakis(dichloromethyl)anthracene Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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